![molecular formula C12H16O4S B12902867 Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate CAS No. 141791-83-5](/img/no-structure.png)
Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate
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Overview
Description
Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate is a synthetic organic compound belonging to the benzofuran family.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3,3-dimethyl-2,3-dihydro-1-benzofuran with ethyl sulfonate in the presence of a strong acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials .
Industrial Production Methods
Industrial production of this compound may involve more efficient and scalable methods, such as microwave-assisted synthesis. This technique has been shown to enhance reaction rates and yields while reducing energy consumption and reaction times . Additionally, continuous flow reactors may be employed to produce large quantities of the compound with consistent quality.
Chemical Reactions Analysis
Types of Reactions
Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfone derivatives using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction reactions can convert the sulfonate group to a sulfide using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can replace the ethyl group with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as a solvent.
Reduction: Lithium aluminum hydride, tetrahydrofuran as a solvent.
Substitution: Amines, thiols, polar aprotic solvents like dimethyl sulfoxide.
Major Products Formed
Oxidation: Sulfone derivatives.
Reduction: Sulfide derivatives.
Substitution: Various substituted benzofuran derivatives.
Scientific Research Applications
Mechanism of Action
The mechanism of action of Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes . In cancer cells, the compound may inhibit key signaling pathways, leading to apoptosis and reduced cell proliferation .
Comparison with Similar Compounds
Similar Compounds
3,3-Dimethyl-1-indanol: Shares a similar core structure but lacks the sulfonate group, resulting in different chemical properties and applications.
Indole derivatives: Contain a similar heterocyclic structure and exhibit diverse biological activities, including antiviral and anticancer properties.
Thiazole derivatives: Another class of heterocyclic compounds with significant biological activities, such as antifungal and antibacterial properties.
Uniqueness
Ethyl 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonate is unique due to its specific combination of the benzofuran core and the sulfonate group. This structural feature imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications .
Properties
141791-83-5 | |
Molecular Formula |
C12H16O4S |
Molecular Weight |
256.32 g/mol |
IUPAC Name |
ethyl 3,3-dimethyl-2H-1-benzofuran-5-sulfonate |
InChI |
InChI=1S/C12H16O4S/c1-4-16-17(13,14)9-5-6-11-10(7-9)12(2,3)8-15-11/h5-7H,4,8H2,1-3H3 |
InChI Key |
YEIIYOHLGJZIJE-UHFFFAOYSA-N |
Canonical SMILES |
CCOS(=O)(=O)C1=CC2=C(C=C1)OCC2(C)C |
Origin of Product |
United States |
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